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Compound of Interest

Compound Name: 2,6-Difluorophenol

Cat. No.: B125437

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as
2,6-Difluorophenol, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe handling and
disposal of this compound, ensuring the well-being of laboratory personnel and compliance
with regulatory standards.

2,6-Difluorophenol is a flammable solid that is harmful if swallowed, inhaled, or comes into
contact with skin. It is also corrosive and can cause severe skin burns and eye damage.[1][2][3]
Therefore, it must be handled with extreme care, and its disposal must follow stringent
hazardous waste protocols.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). All handling of 2,6-Difluorophenol and its waste must
be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile).[5]

» Eye Protection: Chemical safety goggles or a face shield.[4][6]
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o Body Protection: A lab coat is mandatory.[4][5]

o Respiratory Protection: In situations of inadequate ventilation, appropriate respiratory
protection should be worn.[6]

An eyewash station and a safety shower must be readily accessible in the event of accidental
exposure.[1][4]

Quantitative Safety Data

The following table summarizes key safety and physical property data for 2,6-Difluorophenol.

Property Value Reference
CAS Number 28177-48-2 121161171
Molecular Formula CeHaF20 [21[61[7]
Melting Point 38-42°C/100.4 - 107.6 °F [2]

Boiling Point 59-61°C/138.2-141.8°F @ o]

17 mmHg

UN Number UN2925 [1]

Hazard Class 4.1 (Flammable solid) [1]
Subsidiary Hazard Class 8 (Corrosive) [1]

Step-by-Step Disposal Protocol

The disposal of 2,6-Difluorophenol must be managed as hazardous waste. Under no
circumstances should it be disposed of down the drain or in regular trash.[8][9][10]

Experimental Protocol: Waste Collection and Segregation

o Waste Characterization: 2,6-Difluorophenol is a halogenated organic compound.[5][11] As
such, its waste must be segregated from non-halogenated organic waste streams to facilitate
proper disposal and minimize costs.[12][13]
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o Container Selection: Obtain a designated and compatible hazardous waste container from
your institution's Environmental Health and Safety (EHS) department. This container should
be clearly labeled for "Halogenated Organic Waste."[5][11] Ensure the container is in good
condition, free of leaks, and has a secure, tight-fitting lid.[14][15]

o Labeling: Before adding any waste, affix a hazardous waste tag to the container.[12][13] The
label must include the full chemical name ("2,6-Difluorophenol”), the associated hazards
(e.g., "Flammable," "Corrosive," "Toxic"), the accumulation start date, and the name of the
generating researcher or lab.[4]

o Waste Accumulation:

o Unused Chemical: Carefully transfer any unwanted, expired, or surplus 2,6-
Difluorophenol into the designated waste container.

o Contaminated Materials: Any disposable labware (e.g., pipette tips, weighing boats,
gloves) that is grossly contaminated with 2,6-Difluorophenol should be collected in a
separate, sealed plastic bag or a designated container for solid hazardous waste.[4] This
container must also be labeled as hazardous waste.

o Spill Cleanup: In case of a spill, use an inert absorbent material like sand or vermiculite to
contain it.[6][13] The collected spill debris must be placed in a sealed, leak-proof container
and labeled as hazardous waste for disposal.[12]

o Container Management: Keep the waste container securely closed at all times, except when
adding waste.[9][15][16] This prevents the release of vapors and reduces the risk of spills.
Do not fill the container beyond 90% of its capacity to allow for expansion.[17]

o Temporary Storage: Store the sealed waste container in a designated Satellite Accumulation
Area (SAA).[9][13] This area should be cool, well-ventilated, and away from sources of
ignition.[1][2] Ensure secondary containment, such as a chemically resistant tub, is used to
contain any potential leaks.[12][14]

e Arranging for Disposal: Once the container is full or waste is no longer being generated,
contact your institution's EHS department to schedule a waste pickup.[4][9] Do not attempt to
transport or dispose of the hazardous waste through any other means.
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Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2,6-
Difluorophenol.
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Caption: Workflow for the safe disposal of 2,6-Difluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

